Cas no 108122-90-3 (1-Naphthalenecarboxylic acid, 4-butyl-)

• Product Name: 1-Naphthalenecarboxylic acid, 4-butyl-
• CAS No: 108122-90-3
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 1185120
• Update Time: 2024-08-05

1-Naphthalenecarboxylic acid, 4-butyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 4-butyl-

• Inchi： 1S/C15H16O2/c1-2-3-6-11-9-10-14(15(16)17)13-8-5-4-7-12(11)13/h4-5,7-10H,2-3,6H2,1H3,(H,16,17)
• InChI Key： IDIKCXJPQWTKAM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C2C(C=CC=C2)=C(CCCC)C=C1

Computed Properties

• Exact Mass: 228.11508

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Melting Point: 148-148.5 °C(Solv: water (7732-18-5); ethanol (64-17-5))
• Boiling Point: 400.7±24.0 °C(Predicted)
• PSA: 37.3
• pka: 3.77±0.10(Predicted)